1,2,4,5-Tetrafluoro-3-iodo-6-(trifluoromethyl)benzene
Description
1,2,4,5-Tetrafluoro-3-iodo-6-(trifluoromethyl)benzene is a chemical compound with the molecular formula C7F7I . It is a derivative of benzene, where the hydrogen atoms are replaced by fluorine and iodine atoms .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with fluorine atoms substituted at the 1, 2, 4, and 5 positions, an iodine atom at the 3 position, and a trifluoromethyl group at the 6 position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the sources. The molecular weight is 343.97 .Safety and Hazards
properties
IUPAC Name |
1,2,4,5-tetrafluoro-3-iodo-6-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7F7I/c8-2-1(7(12,13)14)3(9)5(11)6(15)4(2)10 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMLBFBMEAWTLLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)I)F)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7F7I |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10567699 |
Source
|
| Record name | 1,2,4,5-Tetrafluoro-3-iodo-6-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10567699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.97 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
61794-43-2 |
Source
|
| Record name | 1,2,4,5-Tetrafluoro-3-iodo-6-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10567699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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